Cas no 66624-05-3 (Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-)

66624-05-3 structure
Product name:Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-
Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-
- 5-tert-butyl-2-methylsulfanylphenol
- SCHEMBL10709819
- 5-TERT-BUTYL-2-(METHYLSULFANYL)PHENOL
- DTXSID10603561
- 66624-05-3
- MB37152
- 5-(tert-butyl)-2-(methylthio)phenol
-
- Inchi: InChI=1S/C11H16OS/c1-11(2,3)8-5-6-10(13-4)9(12)7-8/h5-7,12H,1-4H3
- InChI Key: QOJRXQWXRFZDEN-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CC(=C(C=C1)SC)O
Computed Properties
- Exact Mass: 196.09228
- Monoisotopic Mass: 196.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- PSA: 20.23
Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)- Related Literature
-
Jianan Gu,Yue Gu,Shubin Yang Chem. Commun., 2017,53, 12642-12645
-
Kunfeng Chen,Shu Yin,Dongfeng Xue Nanoscale, 2015,7, 1161-1166
-
Kevin A. Kreisel,Glenn P. A. Yap,Klaus H. Theopold Chem. Commun., 2007, 1510-1511
-
Xia Tong,Yves L. Dory,Martin Lepage,Yue Zhao Chem. Commun., 2013,49, 90-92
66624-05-3 (Phenol, 5-(1,1-dimethylethyl)-2-(methylthio)-) Related Products
- 2014673-28-8(4-(2-fluoro-4-methoxyphenyl)but-3-en-2-amine)
- 83020-58-0(2,4-bis(Bromomethyl)-1-methoxy-Benzene)
- 2137569-00-5({3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine)
- 2228628-20-2(tert-butyl N-4-fluoro-2-(piperidin-2-yl)phenylcarbamate)
- 496777-31-2(ethyl 2-2-methoxy-5-(pyrrolidine-1-sulfonyl)benzamido-4,5-dimethylthiophene-3-carboxylate)
- 2157677-28-4(benzyl N-(4,4-difluoro-3-hydroxybutyl)carbamate)
- 75894-97-2(1,3-Dibromo-5-hexylbenzene)
- 1780562-98-2(5-Bromo-4H-benzo[d][1,3]dioxine)
- 54583-12-9(1,4-Dichloro-2-(chloromethyl)thio-benzene)
- 956037-84-6(2-fluoro-4-methylbenzene-1-thiol)
Recommended suppliers
上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
